N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide

• Molecular Formula: C11H13FN2O5
• Molecular Weight: 272.23 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-3-fluoro-4-nitrobenzamide
• InChI: InChI=1S/C11H13FN2O5/c1-18-10(19-2)6-13-11(15)7-3-4-9(14(16)17)8(12)5-7/h3-5,10H,6H2,1-2H3,(H,13,15)
• InChI Key: DIKFGEOISZMRBP-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F)OC

Description

N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide is a useful research compound. Its molecular formula is C11H13FN2O5 and its molecular weight is 272.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of amino acetaldehyde dimethyl acetal (0.91 mL, 8.30 mmol) in dry tetrahydrofuran (15 mL) was added sodium bicarbonate (769 mg, 9.16 mmol) and then a solution of 3-fluoro-4-nitro-benzoyl chloride (1.7 g, 8.30 mmol) in dry tetrahydrofuran (15 mL) was added dropwise at 0° C. over a period of 30 min. The reaction mixture was stirred overnight at ambient temperature, the solvent was removed in vacuo, and the residue was diluted with water and extracted with ethyl acetate. The organic layer was washed with water, brine, dried over anhydrous sodium sulfate and concentrated to yield N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide (2.0 g, 90%) as a brown liquid.